2-Methyl-2-(4-nitrophenoxy)propanoic acid
Cat. No. B1360355
M. Wt: 225.2 g/mol
InChI Key: ZGQMZVWPCVHENS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07491732B2
Procedure details
To a solution of methyl 2-(4-nitrophenoxy)isobutyrate (49) was in methanol (50 mL) and water (50 mL) was added sodium hydroxide (5 g) at room temperature. The solution was stirred at room temperature for 30 min, then acidified with 1N HCl aqueous to pH ˜3. The aqueous solution was extracted with ethyl acetate (2×100 mL). The organic layers were combined, dried over anhydrous sodium sulfate and solvent was removed under a reduced pressure to give 2-(4-nitrophenoxy)isobutyric acid (50).
Name
methyl 2-(4-nitrophenoxy)isobutyrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:17]=[CH:16][C:7]([O:8][C:9]([CH3:15])([CH3:14])[C:10]([O:12]C)=[O:11])=[CH:6][CH:5]=1)([O-:3])=[O:2].O.[OH-].[Na+].Cl>CO>[N+:1]([C:4]1[CH:5]=[CH:6][C:7]([O:8][C:9]([CH3:15])([CH3:14])[C:10]([OH:12])=[O:11])=[CH:16][CH:17]=1)([O-:3])=[O:2] |f:2.3|
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Inputs
Step One
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Name
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methyl 2-(4-nitrophenoxy)isobutyrate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C1=CC=C(OC(C(=O)OC)(C)C)C=C1
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Step Two
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Name
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|
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Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
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Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
Step Four
|
Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
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Smiles
|
CO
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The solution was stirred at room temperature for 30 min
|
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
|
EXTRACTION
|
|
Details
|
The aqueous solution was extracted with ethyl acetate (2×100 mL)
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate and solvent
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was removed under a reduced pressure
|
Outcomes
Product
Details
Reaction Time |
30 min |
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Name
|
|
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Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C1=CC=C(OC(C(=O)O)(C)C)C=C1
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Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
